Cas no 899213-94-6 (3-(benzenesulfonyl)-6,7-difluoro-1-(3-fluorophenyl)methyl-1,4-dihydroquinolin-4-one)

3-(benzenesulfonyl)-6,7-difluoro-1-(3-fluorophenyl)methyl-1,4-dihydroquinolin-4-one structure
899213-94-6 structure
Product Name:3-(benzenesulfonyl)-6,7-difluoro-1-(3-fluorophenyl)methyl-1,4-dihydroquinolin-4-one
CAS No:899213-94-6
MF:C22H14F3NO3S
MW:429.411674976349
CID:6391155
PubChem ID:18559232
Update Time:2023-12-26

3-(benzenesulfonyl)-6,7-difluoro-1-(3-fluorophenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-(benzenesulfonyl)-6,7-difluoro-1-(3-fluorophenyl)methyl-1,4-dihydroquinolin-4-one
    • 3-(benzenesulfonyl)-6,7-difluoro-1-[(3-fluorophenyl)methyl]-1,4-dihydroquinolin-4-one
    • 6,7-difluoro-1-(3-fluorobenzyl)-3-(phenylsulfonyl)quinolin-4(1H)-one
    • 3-(benzenesulfonyl)-6,7-difluoro-1-[(3-fluorophenyl)methyl]quinolin-4-one
    • F1603-0163
    • 899213-94-6
    • CCG-135596
    • AKOS001839049
    • Inchi: 1S/C22H14F3NO3S/c23-15-6-4-5-14(9-15)12-26-13-21(30(28,29)16-7-2-1-3-8-16)22(27)17-10-18(24)19(25)11-20(17)26/h1-11,13H,12H2
    • InChI Key: BEYADCJBPTWAAJ-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CC(F)=C2)C2=C(C=C(F)C(F)=C2)C(=O)C(S(C2=CC=CC=C2)(=O)=O)=C1

Computed Properties

  • Exact Mass: 429.06464897g/mol
  • Monoisotopic Mass: 429.06464897g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 775
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 62.8Ų

3-(benzenesulfonyl)-6,7-difluoro-1-(3-fluorophenyl)methyl-1,4-dihydroquinolin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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